Cas no 4144-94-9 (Inchi=1/C4H10o3/C1-3(6)4(7)2-5/H3-7H,2H2,1h)

• Product Name: Inchi=1/C4H10o3/C1-3(6)4(7)2-5/H3-7H,2H2,1h
• CAS No: 4144-94-9
• MF: C₄H₁₀O₃
• MW: 106.120401859283
• CID: 2710214
• PubChem ID: 253154
• Update Time: 2024-03-01

Inchi=1/C4H10o3/C1-3(6)4(7)2-5/H3-7H,2H2,1h Chemical and Physical Properties

Names and Identifiers

• [S-(R*,S*)]-1,2,3-Butanetriol
• 1-Deoxyerythreitol
• Inchi=1/C4H10o3/C1-3(6)4(7)2-5/H3-7H,2H2,1h

• Inchi： 1S/C4H10O3/c1-3(6)4(7)2-5/h3-7H,2H2,1H3/t3-,4+/m0/s1
• InChI Key： YAXKTBLXMTYWDQ-IUYQGCFVSA-N
• SMILES： O[C@H](CO)[C@H](C)O

Computed Properties

• Exact Mass: 106.062994177g/mol
• Monoisotopic Mass: 106.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 46.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (438 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols